N'-{(E)-[2-(4-methylpiperazino)-1,3-thiazol-5-yl]methylidene}-4-(trifluoromethyl)benzenecarbohydrazide

• IUPAC Name: N-[(E)-[2-(4-methylpiperazin-1-yl)-1,3-thiazol-5-yl]methylideneamino]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C17H18F3N5OS/c1-24-6-8-25(9-7-24)16-21-10-14(27-16)11-22-23-15(26)12-2-4-13(5-3-12)17(18,19)20/h2-5,10-11H,6-9H2,1H3,(H,23,26)/b22-11+
• InChI Key: RGQPDCCFBBVJAW-SSDVNMTOSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC=C(S2)C=NNC(=O)C3=CC=C(C=C3)C(F)(F)F
• Isomeric SMILES: CN1CCN(CC1)C2=NC=C(S2)/C=N/NC(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C17H18F3N5OS
• Molecular Weight: 397.4 g/mol

Description

N'-{(E)-[2-(4-methylpiperazino)-1,3-thiazol-5-yl]methylidene}-4-(trifluoromethyl)benzenecarbohydrazide is a useful research compound. Its molecular formula is C17H18F3N5OS and its molecular weight is 397.42. The purity is usually 95%.
BenchChem offers high-quality N'-{(E)-[2-(4-methylpiperazino)-1,3-thiazol-5-yl]methylidene}-4-(trifluoromethyl)benzenecarbohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N'-{(E)-[2-(4-methylpiperazino)-1,3-thiazol-5-yl]methylidene}-4-(trifluoromethyl)benzenecarbohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Structural Analysis and Molecular Interactions : Compounds with similar structures, such as N′-[(E)-4-Bromobenzylidene]pyrazine-2-carbohydrazide, have been studied for their crystal structures and molecular interactions. These studies reveal details like dihedral angles, intramolecular interactions, and chain formations in the molecular structure (Hameed et al., 2013). Such information is crucial in understanding the compound's properties and potential applications in scientific research.

• Synthesis and Biological Activity : Research on similar compounds, such as the synthesis of novel ferrocenyl-containing thiazole imine derivatives, explores their synthesis methods and biological activities. These studies often focus on the potential bioactive properties of these compounds, including their plant growth regulatory and antifungal activities (Yu, Shao, & Fang, 2007).

• Potential in Drug Development : Some related compounds have shown promise as antifungal and antituberculosis agents, as seen in the study of 3‐(1,2,4‐Triazol‐5‐yl)‐1,3‐thiazolidin‐4‐ones. Such compounds could be potential candidates for developing new drugs targeting specific microbial strains (El Bialy, Nagy, & Abdel-Rahman, 2011).

• X-ray Structure and Spectroscopic Characterization : Studies involving X-ray structure and spectroscopic characterization of similar compounds, like N′-(2-methoxy-benzylidene)-N-[4-(3-methyl-3-phenyl-cyclobutyl)-thiazol-2-yl]-chloro-acetic hydrazide, contribute to a deeper understanding of their chemical properties and potential applications in various fields (Inkaya et al., 2012).